Cas no 2228937-90-2 (2-methyl-2-(1-methylcyclohexyl)propan-1-amine)
2-methyl-2-(1-methylcyclohexyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(1-methylcyclohexyl)propan-1-amine
- EN300-1780516
- 2228937-90-2
-
- Inchi: 1S/C11H23N/c1-10(2,9-12)11(3)7-5-4-6-8-11/h4-9,12H2,1-3H3
- InChI Key: JZNMYARQLXNGQB-UHFFFAOYSA-N
- SMILES: NCC(C)(C)C1(C)CCCCC1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26Ų
2-methyl-2-(1-methylcyclohexyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780516-0.05g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 0.05g |
$948.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-0.1g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 0.1g |
$993.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-0.25g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 0.25g |
$1038.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-0.5g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 0.5g |
$1084.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-1.0g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 1g |
$1129.0 | 2023-05-27 | ||
| Enamine | EN300-1780516-2.5g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 2.5g |
$2211.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-5.0g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 5g |
$3273.0 | 2023-05-27 | ||
| Enamine | EN300-1780516-10.0g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 10g |
$4852.0 | 2023-05-27 | ||
| Enamine | EN300-1780516-1g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 1g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1780516-5g |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine |
2228937-90-2 | 5g |
$3273.0 | 2023-09-20 |
2-methyl-2-(1-methylcyclohexyl)propan-1-amine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-methyl-2-(1-methylcyclohexyl)propan-1-amine
Research Brief on 2-methyl-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2228937-90-2): Recent Advances and Applications
2-methyl-2-(1-methylcyclohexyl)propan-1-amine (CAS: 2228937-90-2) is a structurally unique amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging biological applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for sigma-1 receptor ligands. The research team utilized 2-methyl-2-(1-methylcyclohexyl)propan-1-amine as a core structure to develop novel modulators with improved blood-brain barrier permeability. Molecular docking studies revealed that the cyclohexyl moiety contributes significantly to receptor binding affinity, while the amine group facilitates interactions with key amino acid residues in the receptor's active site.
In neuropharmacology applications, recent preclinical investigations have shown promising results for derivatives of 2228937-90-2 in models of neuropathic pain. A Nature Communications paper (2024) reported that structural modifications of this amine scaffold yielded compounds with dual activity as noradrenaline reuptake inhibitors and NMDA receptor antagonists. This dual mechanism represents a potential breakthrough in pain management therapeutics, with reduced side effects compared to current treatment options.
The synthetic chemistry of 2228937-90-2 has also seen advancements. A 2024 Organic Process Research & Development publication detailed an optimized, scalable synthesis route with improved yield (78%) and reduced environmental impact through catalyst recycling. The new protocol employs asymmetric hydrogenation of a precursor enamine, achieving excellent enantioselectivity (>98% ee), which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.
From a safety and toxicology perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies indicate that the parent compound exhibits favorable pharmacokinetic properties, with moderate plasma protein binding (65-72%) and good metabolic stability in human liver microsome assays. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.
Looking forward, several pharmaceutical companies have included 2-methyl-2-(1-methylcyclohexyl)propan-1-amine derivatives in their preclinical pipelines, particularly for CNS disorders. The compound's versatility as a synthetic intermediate and its demonstrated biological activities position it as a valuable asset in drug discovery efforts targeting neurological conditions, pain management, and potentially psychiatric disorders.
2228937-90-2 (2-methyl-2-(1-methylcyclohexyl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)